Cas no 1550718-28-9 (2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine)

• Product Name: 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine
• CAS No: 1550718-28-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6209262
• PubChem ID: 83815883
• Update Time: 2025-10-30

2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1550718-28-9
• EN300-784146
• 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine

• Inchi： 1S/C9H15N3/c1-6-3-4-8-7(5-6)9(10)12(2)11-8/h6H,3-5,10H2,1-2H3
• InChI Key： DSMGFYKJXCLEGK-UHFFFAOYSA-N
• SMILES： N1(C)C(=C2C(CCC(C)C2)=N1)N

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine

Comprehensive Overview of 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 1550718-28-9)

2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 1550718-28-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the indazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors involved in inflammation and metabolic disorders.

The molecular structure of 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine features a fused bicyclic system with an amine functional group at the 3-position, which enhances its reactivity and binding affinity. This makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential in modulating kinase inhibitors, a hot topic in oncology and autoimmune disease research. Given the rising demand for precision medicine, this compound’s versatility aligns with trends in personalized therapeutics and small-molecule drug development.

From a synthetic chemistry perspective, CAS No. 1550718-28-9 is often utilized in medicinal chemistry workflows due to its stability and compatibility with various reaction conditions. Its tetrahydroindazole core is particularly attractive for designing central nervous system (CNS) agents, as it can cross the blood-brain barrier—a key consideration for neurodegenerative disease treatments. Discussions in online forums and scientific communities frequently highlight its relevance to Alzheimer’s disease and Parkinson’s disease research, reflecting broader public interest in neurological health.

In addition to its pharmaceutical applications, 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine has been investigated for its potential in agricultural chemistry. Its structural motifs are being studied for developing novel pesticides and herbicides, addressing global concerns about sustainable farming and food security. This dual applicability in life sciences and agrochemicals underscores its interdisciplinary importance, making it a frequent subject in patent filings and academic publications.

For researchers sourcing this compound, purity and synthesis scalability are critical factors. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods and renewable feedstocks—a trend resonating with environmentally conscious stakeholders.

In summary, 2,5-Dimethyl-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 1550718-28-9) represents a multifaceted tool in modern chemistry. Its applications span from drug discovery to agricultural innovation, aligning with contemporary scientific and societal priorities. As interest in heterocyclic compounds and targeted therapies continues to rise, this compound is poised to remain a focal point in research and industrial development.